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Compound of Interest

Compound Name: (S)-2-amino-2-cyclopropylethanol

CAS No.: 1198185-81-7

Cat. No.: B3089762

Get Quote

Understanding the Hazard Profile of (S)-2-amino-2-
cyclopropylethanol
(S)-2-amino-2-cyclopropylethanol is a chiral amino alcohol containing a strained cyclopropyl

ring. Its hazard profile is dictated by the combined chemical properties of these functional

groups. The primary, immediate risks are associated with its corrosive nature, while the

cyclopropylamine moiety introduces potential for metabolic bioactivation, a critical consideration

in drug development contexts.

Corrosivity and Irritation: As an amino alcohol, this compound is alkaline and can cause

severe skin burns and serious eye damage.[1][2] The signal word for this chemical is

"Danger," reflecting its potential to cause irreversible tissue damage upon contact.[1]

Inhalation of vapors or mists may also lead to respiratory irritation.[3][4]

Metabolic Bioactivation Potential: The cyclopropylamine substructure is a known feature in

some compounds that can undergo metabolic activation by cytochrome P450 enzymes.[5][6]

This process can lead to the formation of reactive intermediates, which have been implicated

in the hepatotoxicity of certain drugs.[5][6] While specific toxicological data for (S)-2-amino-

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3089762#bc-rfq
https://www.benchchem.com/product/b3089762/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-s-2-amino-2-cyclopropylethanol
https://www.benchchem.com/product/b3089762/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-s-2-amino-2-cyclopropylethanol
https://www.benchchem.com/product/b3089762/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-s-2-amino-2-cyclopropylethanol
https://www.sigmaaldrich.com/US/en/product/aifchemanxtalpicompany/xpih9bcfd8ea?context=bbe
https://aksci.com/sds/U881_SDS.pdf
https://www.sigmaaldrich.com/US/en/product/aifchemanxtalpicompany/xpih9bcfd8ea?context=bbe
https://store.apolloscientific.co.uk/storage/msds/BIPG1047_msds.pdf
https://www.carlroth.com/medias/SDB-6717-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDM0NzR8YXBwbGljYXRpb24vcGRmfGFEY3pMMmhoTUM4NU1qQTJOelV6TkRZd01qVTBMMU5FUWw4Mk56RTNYMFJGWDBWT0xuQmtaZ3wxYzk4OGY1YTNhZDAyMzcwZWRlNjNjYzYwZjJiMjFjOTcxOTNhOGM5ZmNhODIwMjQzZGI1ZjU5N2JkZjJhOTlm
https://pubs.acs.org/doi/abs/10.1021/tx7003085
https://www.hyphadiscovery.com/blog/metabolism-of-cyclopropyl-groups/
https://pubs.acs.org/doi/abs/10.1021/tx7003085
https://www.hyphadiscovery.com/blog/metabolism-of-cyclopropyl-groups/
https://www.benchchem.com/product/b3089762/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-s-2-amino-2-cyclopropylethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3089762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-cyclopropylethanol is limited, this potential for bioactivation necessitates stringent

handling procedures to minimize chronic exposure, even at low levels.

Given these risks, a multi-layered approach to personal protective equipment (PPE) is not

merely a recommendation but a requirement for safe handling.

Core Principles of Exposure Control
The cornerstone of safely handling (S)-2-amino-2-cyclopropylethanol is to minimize all routes

of exposure—dermal, ocular, and inhalation. This is achieved through a combination of

engineering controls, administrative controls, and personal protective equipment.

Engineering Controls: The primary line of defense is to handle the chemical within a certified

chemical fume hood.[7][8] This protects the user from inhaling potentially harmful vapors and

contains any accidental spills. All equipment used should be properly grounded to prevent

static discharge, which can be an ignition source for this combustible liquid.[7][9][10]

Administrative Controls: Adherence to standard operating procedures (SOPs) is critical. This

includes ensuring all personnel are trained on the specific hazards of this compound and that

eyewash stations and safety showers are readily accessible and tested regularly.[8][10][11]

Personal Protective Equipment (PPE): A Task-Based
Approach
The selection of PPE must be tailored to the specific task being performed. The following table

outlines the minimum required PPE for common laboratory activities involving (S)-2-amino-2-
cyclopropylethanol.
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Activity
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Receiving/Unpac

king

Safety glasses

with side

shields[3]

Nitrile or

Neoprene

Gloves (single

pair)[7]

Laboratory

Coat[7]

Not generally

required

Storage &

Transport

Safety glasses

with side

shields[3]

Nitrile or

Neoprene

Gloves (single

pair)[7]

Laboratory

Coat[7]

Not generally

required

Weighing/Transf

erring (in fume

hood)

Chemical splash

goggles[2][7]

Nitrile or

Neoprene

Gloves (double-

gloving

recommended)

[7]

Chemical-

resistant lab coat

or apron over a

standard lab

coat[12]

Not required if

handled in a

certified chemical

fume hood

Conducting

Reactions/Worku

p

Chemical splash

goggles and a

full-face shield[2]

[12][13]

Nitrile or

Neoprene

Gloves (double-

gloving

mandatory)[7]

Chemical-

resistant lab coat

or apron over a

standard lab

coat[12]

Not required if

handled in a

certified chemical

fume hood

Spill Cleanup

Chemical splash

goggles and a

full-face shield[7]

Heavy-duty

Nitrile or

Neoprene

Gloves

Full-body

chemical-

resistant suit or

overalls[3]

NIOSH-approved

respirator with

organic vapor

cartridges[12][13]

Rationale for PPE Selection
Eye and Face Protection: Due to its severe corrosive properties, protecting the eyes is

paramount. Chemical splash goggles provide a 360-degree seal around the eyes, which is

superior to safety glasses.[2] A full-face shield should be worn over the goggles during

procedures with a high risk of splashing, such as when transferring larger volumes or during

reaction workups.[7][12]
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Hand Protection: Nitrile or neoprene gloves offer good resistance to amino alcohols. Double-

gloving is recommended for weighing and reaction handling to provide an extra layer of

protection and to allow for the safe removal of the outer glove if it becomes contaminated.

Always inspect gloves for tears or pinholes before use.

Body Protection: A standard lab coat is sufficient for low-volume handling.[7] However, given

the "Causes severe skin burns" hazard statement, a chemical-resistant apron or lab coat is

essential when working with larger quantities or when there is a significant risk of splashes.

[1][12]

Respiratory Protection: All work with (S)-2-amino-2-cyclopropylethanol should be

conducted in a chemical fume hood to keep airborne concentrations low.[2] A respirator is

typically not necessary under these conditions. However, in the event of a large spill or a

failure of engineering controls, a NIOSH-approved respirator with organic vapor cartridges is

required.[12][13]

Procedural Guidance: Weighing and Solution
Preparation
This protocol outlines the step-by-step process for safely weighing the solid or semi-solid form

of (S)-2-amino-2-cyclopropylethanol and preparing a stock solution.

Objective: To accurately weigh the compound and dissolve it in a suitable solvent while

minimizing exposure risk.

Location: Certified Chemical Fume Hood

Required PPE:

Chemical splash goggles and face shield

Double-layered nitrile or neoprene gloves

Chemical-resistant lab coat

Procedure:
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Preparation: a. Don all required PPE before entering the designated work area. b. Place a

liner of absorbent, plastic-backed paper on the surface of the fume hood to contain any

minor spills.[14] c. Assemble all necessary equipment (spatula, weigh boat/paper, vial,

solvent, vortex mixer) inside the fume hood.

Weighing: a. Tare the analytical balance with the weigh boat or paper. b. Carefully open the

container of (S)-2-amino-2-cyclopropylethanol. Avoid creating dust if it is in solid form. c.

Using a clean spatula, transfer the desired amount of the compound to the weigh boat. d.

Securely close the primary container.

Solution Preparation: a. Carefully transfer the weighed compound into the designated vial. b.

Add the desired volume of solvent to the vial. c. Cap the vial securely and mix using a vortex

mixer until the solid is fully dissolved.

Cleanup: a. Dispose of the weigh boat/paper and any other contaminated disposable

materials into a designated, sealed hazardous waste container.[7] b. Wipe down the spatula

with a solvent-dampened cloth and allow it to dry in the fume hood before removing it.

Dispose of the cloth in the hazardous waste container. c. Wipe down the work surface in the

fume hood.

Doffing PPE: a. Remove the outer pair of gloves and dispose of them in the hazardous

waste. b. Remove the face shield and goggles. c. Remove the lab coat. d. Remove the inner

pair of gloves. e. Wash hands and arms thoroughly with soap and water.[2]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to maintaining a safe laboratory

environment.

Storage
Store (S)-2-amino-2-cyclopropylethanol in a tightly closed container in a cool, dry, and well-

ventilated area.[13][15] Keep it away from incompatible materials such as strong oxidizing

agents and strong acids.[7] The storage area should be clearly marked with the appropriate

hazard signs.

Disposal Plan: Waste Management Protocol
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Proper disposal of (S)-2-amino-2-cyclopropylethanol and associated contaminated materials

is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste containing this compound must be segregated from other

waste streams. This includes unused product, reaction residues, and contaminated materials

like gloves, weigh paper, and pipette tips.[7]

Waste Collection: Collect all waste in a clearly labeled, sealed, and compatible waste

container.[7] The label should clearly state "Hazardous Waste" and list the chemical

contents.

Disposal: The final disposal of the hazardous waste must be conducted through a licensed

environmental waste management company in accordance with all local, state, and federal

regulations.[16]

Visual Workflow: PPE Selection Logic
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment.
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Risk Assessment

Engineering & Administrative Controls

Final Check

Start: Identify Task
(e.g., Weighing, Reaction)

Is task performed in a
certified fume hood?

Eyewash/Shower
Accessible?

Yes

Select Respiratory Protection

No

Select Eye/Face Protection

Yes

Select Hand Protection Proceed with Task

Select Body Protection

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Hazardous Chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-2-cyclopropylethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3089762/docs#comprehensive-safety-and-handling-
guide-for-s-2-amino-2-cyclopropylethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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